5beta-Cholanic acid
5beta-Cholanic acid
Brand Name:
Vulcanchem
CAS No.:
546-18-9
VCID:
VC0196147
InChI:
InChI=1S/C24H40O2/c1-16(7-12-22(25)26)19-10-11-20-18-9-8-17-6-4-5-14-23(17,2)21(18)13-15-24(19,20)3/h16-21H,4-15H2,1-3H3,(H,25,26)/t16-,17+,18+,19-,20+,21+,23+,24-/m1/s1
SMILES:
CC(CCC(=O)O)C1CCC2C1(CCC3C2CCC4C3(CCCC4)C)C
Molecular Formula:
C24H40O2
Molecular Weight:
360.6 g/mol
5beta-Cholanic acid
CAS No.: 546-18-9
VCID: VC0196147
Molecular Formula: C24H40O2
Molecular Weight: 360.6 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 546-18-9 |
|---|---|
| Product Name | 5beta-Cholanic acid |
| Molecular Formula | C24H40O2 |
| Molecular Weight | 360.6 g/mol |
| IUPAC Name | (4R)-4-[(5S,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C24H40O2/c1-16(7-12-22(25)26)19-10-11-20-18-9-8-17-6-4-5-14-23(17,2)21(18)13-15-24(19,20)3/h16-21H,4-15H2,1-3H3,(H,25,26)/t16-,17+,18+,19-,20+,21+,23+,24-/m1/s1 |
| Standard InChIKey | RPKLZQLYODPWTM-LVVAJZGHSA-N |
| SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2CCC4C3(CCCC4)C)C |
| Canonical SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2CCC4C3(CCCC4)C)C |
| Purity | > 95% |
| Synonyms | 5 beta-cholan-24-oic acid cholanic acid cholanic acid, (5 alpha)-isomer cholanic acid, (5 beta)-isomer cholanic acid, sodium salt, (5 beta)-isomer cholanoic acid ursocholanic acid |
| PubChem Compound | 92803 |
| Last Modified | Aug 15 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume